Cas no 1261798-04-2 (Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate)

• Product Name: Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate
• CAS No: 1261798-04-2
• MF: C₁₄H₉F₄NO₃
• MW: 315.219777822495
• CID: 4924352
• Update Time: 2025-07-20

Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate

• Inchi： 1S/C14H9F4NO3/c1-21-13(20)10-5-6-19-12(15)11(10)8-3-2-4-9(7-8)22-14(16,17)18/h2-7H,1H3
• InChI Key： OEQYQZZEXFKLBL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)OC)C=CN=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate

Comprehensive Overview of Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate (CAS No. 1261798-04-2)

Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate (CAS No. 1261798-04-2) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated isonicotinates, which are known for their unique chemical properties and versatility in synthesis. The presence of both fluoro and trifluoromethoxy groups enhances its reactivity, making it a valuable intermediate in the development of novel bioactive molecules.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in drug discovery and material science. Researchers are particularly interested in Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate because of its potential role in modulating biological activity. The compound's structure, featuring a pyridine core with fluorine and trifluoromethoxy substituents, allows for precise interactions with target proteins, a feature highly sought after in modern medicinal chemistry.

The synthesis of Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate involves multi-step organic reactions, including cross-coupling and esterification processes. Its CAS No. 1261798-04-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation. The compound's stability under various conditions makes it suitable for further derivatization, a key factor in its growing popularity among chemists.

One of the most frequently asked questions about Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate revolves around its applications in drug development. Recent studies highlight its potential as a building block for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Additionally, its agrochemical relevance is being explored, with preliminary data suggesting utility in crop protection formulations.

From an environmental perspective, the fluorinated nature of this compound raises questions about its biodegradability and ecological impact. While fluorine-containing molecules often exhibit persistence, ongoing research aims to optimize their design for minimal environmental footprint. This aligns with the broader industry trend toward sustainable chemistry, a topic gaining traction in both academic and industrial circles.

In summary, Methyl 2-fluoro-3-(3-(trifluoromethoxy)phenyl)isonicotinate (CAS No. 1261798-04-2) represents a promising candidate for advancing pharmaceutical and agrochemical innovations. Its structural features and synthetic adaptability position it as a key player in the development of next-generation bioactive compounds. As research progresses, this compound is likely to attract even greater attention from scientists and industry professionals alike.